Cas no 2137580-06-2 (3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)-)

• Product name: 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)-
• CAS No: 2137580-06-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5293710

3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)-

• Inchi： 1S/C9H13NO/c1-3-5-8(11)9(4-2)6-10-7-9/h1,10H,4-7H2,2H3
• InChI Key： UMOHIBZFCUIRHV-UHFFFAOYSA-N
• SMILES： C(C1(CC)CNC1)(=O)CC#C

Additional information on 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)-

Comprehensive Analysis of 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)- (CAS No. 2137580-06-2): Properties, Applications, and Industry Trends

The compound 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)- (CAS No. 2137580-06-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique azetidine ring and alkynone functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a 3-ethyl-3-azetidinyl moiety with a butynone backbone, enables diverse reactivity, making it valuable for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)- has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological and metabolic disorders. The compound’s azetidine ring, a four-membered nitrogen heterocycle, is a key feature in modern medicinal chemistry, often associated with improved metabolic stability and bioavailability. This aligns with the industry’s focus on fragment-based drug design and small-molecule therapeutics.

From a synthetic perspective, CAS No. 2137580-06-2 is frequently explored for its role in click chemistry and cross-coupling reactions. Its alkyne functionality allows for efficient conjugation with azides or other partners, a technique widely adopted in bioconjugation and material science. This adaptability has positioned the compound as a candidate for developing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two trending topics in precision medicine.

Environmental and regulatory considerations also play a role in the compound’s utilization. With increasing emphasis on green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The 3-ethyl-3-azetidinyl group’s stability under mild conditions makes it suitable for sustainable synthesis, addressing the growing demand for eco-friendly intermediates.

Market trends indicate rising interest in 3-Butyn-1-one derivatives for crop protection formulations. Its structural motifs are being investigated for their herbicidal and fungicidal properties, aligning with the agrochemical sector’s push for next-generation pesticides. Additionally, the compound’s potential in polymer chemistry—such as creating high-performance coatings—has sparked collaborations between academia and industry.

In summary, 3-Butyn-1-one, 1-(3-ethyl-3-azetidinyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in addressing global challenges in healthcare and sustainability. As research progresses, this compound is poised to remain a focal point for scientists exploring structure-activity relationships and molecular engineering.